Cas no 1393441-53-6 (2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide)

• Product Name: 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide
• CAS No: 1393441-53-6
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 4767938
• PubChem ID: 76850157
• Update Time: 2025-06-15

2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• ry796
• 2-(dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide
• GTPL11478
• Q27088657
• 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile hydrobromide.
• HY-120033
• 1393441-53-6
• MS-25497
• CS-0068915
• 2-(Dimethylamino)-5-[(2-methyl-1-oxopropyl)amino]-N-[(1R)-1-phenylethyl]-benzamide
• AKOS040742590
• G14418
• 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide

• Inchi： 1S/C21H27N3O2/c1-14(2)20(25)23-17-11-12-19(24(4)5)18(13-17)21(26)22-15(3)16-9-7-6-8-10-16/h6-15H,1-5H3,(H,22,26)(H,23,25)/t15-/m1/s1
• InChI Key： LDXZFQWWXMRMAS-OAHLLOKOSA-N
• SMILES： O=C(C1C=C(C=CC=1N(C)C)NC(C(C)C)=O)N[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 353.21032711g/mol
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.4

Additional information on 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide

Professional Introduction to Compound with CAS No. 1393441-53-6 and Product Name: 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide

The compound with the CAS number 1393441-53-6 and the product name 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a dimethylamino group, a 2-methylpropanoylamino group, and a (1R)-1-phenylethyl moiety, contributes to its unique chemical properties and reactivity.

Recent research in the domain of bioactive molecules has highlighted the importance of amide-based compounds in the design of novel therapeutic agents. The benzamide core structure of this compound is particularly noteworthy, as it serves as a scaffold for various pharmacological activities. Studies have demonstrated that benzamides can exhibit a range of biological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The specific substitution pattern in 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide is believed to enhance its binding affinity to target proteins, thereby modulating biological pathways relevant to disease treatment.

In the context of modern drug discovery, the stereochemistry of a molecule plays a crucial role in determining its efficacy and safety. The (1R) configuration at the chiral center in this compound is particularly interesting, as it may influence the molecule's interaction with biological targets. Research has shown that enantiomerically pure compounds often exhibit improved pharmacokinetic profiles and reduced side effects. The synthesis of 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide involves sophisticated organic transformations that ensure high enantiomeric purity, making it a valuable candidate for further investigation.

The dimethylamino group at the 2-position of the benzamide core is another key feature that contributes to the compound's pharmacological potential. Dimethylamino-substituted molecules are known for their ability to enhance solubility and bioavailability, which are critical factors in drug formulation. Additionally, this group can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. The 5-position is further functionalized with a 2-methylpropanoylamino group, which adds another layer of complexity to the molecule's structure. This substitution pattern may influence both the electronic properties and steric hindrance around the benzamide core, affecting its overall biological activity.

Current research trends in medicinal chemistry emphasize the development of multifunctional compounds that can address multiple targets or pathways simultaneously. 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide fits well within this paradigm, as its structural features suggest potential interactions with various enzymes and receptors involved in disease mechanisms. For instance, studies have indicated that amide-based compounds can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The presence of both polar and non-polar substituents in this molecule also enhances its ability to cross biological membranes, improving cellular uptake.

The synthesis of complex molecules like 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide requires meticulous planning and execution to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary strategies are employed to achieve the desired stereochemical configuration. The use of protected groups and sequential functionalization steps allows for precise control over the molecular architecture. These synthetic methodologies not only highlight the progress in organic chemistry but also underscore the importance of innovative approaches in drug development.

Once synthesized, compounds like 1393441-53-6 undergo rigorous testing to evaluate their pharmacological properties. In vitro assays are conducted to assess binding affinity to target proteins, while cell-based assays provide insights into intracellular signaling pathways. Preclinical studies further explore toxicity profiles and pharmacokinetic parameters, ensuring that promising candidates proceed to clinical trials with minimal risk. The structural features of 2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide, particularly its chiral center and functional groups, make it an attractive candidate for further preclinical development.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at an atomic level. These simulations can guide experimental design by identifying optimal substitution patterns or stereochemical configurations. For instance, virtual screening methods have been used to identify novel analogs of 1393441-53-6 with enhanced potency or selectivity. By integrating experimental data with computational predictions, scientists can accelerate the discovery process significantly.

In conclusion,1393441-53-6 represents a promising lead compound for pharmaceutical development due to its intricate structure and multifaceted functional groups. The combination of advanced synthetic methodologies and modern computational tools ensures that such molecules are thoroughly investigated before advancing to clinical applications. As research continues in this field,2-(Dimethylamino)-5-(2-methylpropanoylamino)-N-[(1R)-1-phenylethyl]benzamide may contribute valuable insights into disease mechanisms or serve as a foundation for next-generation therapeutics.